Cas no 1270120-06-3 (2-Iodo-4,5-dimethylbenzonitrile)

2-Iodo-4,5-dimethylbenzonitrile structure
1270120-06-3 structure
Product Name:2-Iodo-4,5-dimethylbenzonitrile
CAS No:1270120-06-3
MF:C9H8IN
MW:257.070994377136
CID:2105317
Update Time:2023-08-03

2-Iodo-4,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-4,5-dimethylBenzonitrile
    • FDJYANABENVBIC-UHFFFAOYSA-N
    • 2-Iodo-4,5-dimethylbenzonitrile
    • Inchi: 1S/C9H8IN/c1-6-3-8(5-11)9(10)4-7(6)2/h3-4H,1-2H3
    • InChI Key: FDJYANABENVBIC-UHFFFAOYSA-N
    • SMILES: IC1C(C#N)=CC(C)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Topological Polar Surface Area: 23.8
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